Cas no 1349151-79-6 (2,3-Pyrazinediamine, 5-bromo-N3-(2-phenylethyl)-)

• Product Name: 2,3-Pyrazinediamine, 5-bromo-N3-(2-phenylethyl)-
• CAS No: 1349151-79-6
• MF: C₁₂H₁₃BrN₄
• MW: 293.162420988083
• CID: 2144976
• Update Time: 2023-11-19

2,3-Pyrazinediamine, 5-bromo-N3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N3-phenethyl-pyrazine-2,3-diamine
• CID 87125706
• 2,3-Pyrazinediamine, 5-bromo-N3-(2-phenylethyl)-

• Inchi： 1S/C12H13BrN4/c13-10-8-16-11(14)12(17-10)15-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,14,16)(H,15,17)
• InChI Key： QGYZTVGAKDKEMK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)NCCC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 221
• Topological Polar Surface Area: 63.8

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 457.6±45.0 °C(Predicted)
• pka: 2.50±0.10(Predicted)